Cas no 579476-20-3 (Methyl 3-(2-methylpyrimidin-4-yl)benzoate)

• Product Name: Methyl 3-(2-methylpyrimidin-4-yl)benzoate
• CAS No: 579476-20-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1031204
• PubChem ID: 17174862
• Update Time: 2025-05-23

Methyl 3-(2-methylpyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methylpyrimidin-4-yl)benzoate
• Methyl3-(2-methylpyrimidin-4-yl)benzoate
• 579476-20-3
• DTXSID50589350
• J-522079
• DB-308261
• SCHEMBL5562972
• SB58920
• JNZREOLYWJGVGK-UHFFFAOYSA-N
• methyl 3-(2-methyl-4-pyrimidinyl)benzoate
• 3-(2-methyl-pyrimidin-4-yl)-benzoic acid methyl ester
• AKOS000425391

• Inchi： 1S/C13H12N2O2/c1-9-14-7-6-12(15-9)10-4-3-5-11(8-10)13(16)17-2/h3-8H,1-2H3
• InChI Key： JNZREOLYWJGVGK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Methyl 3-(2-methylpyrimidin-4-yl)benzoate

Methyl 3-(2-methylpyrimidin-4-yl)benzoate: A Comprehensive Overview

The compound Methyl 3-(2-methylpyrimidin-4-yl)benzoate (CAS No. 579476-20-3) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structure and versatile applications. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Methyl 3-(2-methylpyrimidin-4-yl)benzoate belongs to the class of benzoates, which are esters derived from benzoic acid. The molecule features a benzoate group attached to a methyl substituent at the para position of the benzene ring. The pyrimidine ring, a six-membered heterocyclic structure containing two nitrogen atoms, is substituted with a methyl group at position 2 and connected to the benzene ring at position 4. This arrangement imparts unique electronic and steric properties to the compound, making it suitable for various applications.

Recent studies have highlighted the importance of Methyl 3-(2-methylpyrimidin-4-yl)benzoate in organic synthesis and material science. Researchers have explored its role as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and selective adsorption capabilities, which make them valuable in gas storage, catalysis, and sensing technologies.

The synthesis of Methyl 3-(2-methylpyrimidin-4-yl)benzoate typically involves multi-step organic reactions. One common approach is the esterification of benzoic acid derivatives with appropriate alcohols in the presence of an acid catalyst. The pyrimidine ring can be introduced through nucleophilic substitution or coupling reactions, depending on the starting materials and desired regiochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of applications, Methyl 3-(2-methylpyrimidin-4-yl)benzoate has shown promise in pharmaceuticals, agrochemicals, and electronic materials. Its ability to form stable complexes with metal ions has led to its use in designing novel drug delivery systems and bioimaging agents. Additionally, its thermal stability and mechanical properties make it a candidate for high-performance polymers used in aerospace and automotive industries.

Recent research has also focused on the electrochemical properties of Methyl 3-(2-methylpyrimidin-4-yl)benzoate. Scientists have investigated its potential as an electrolyte additive in lithium-ion batteries, where it can enhance ion transport and improve battery performance. Experimental results indicate that incorporating this compound into battery systems can lead to higher energy density and longer cycle life.

The environmental impact of Methyl 3-(2-methylpyrimidin-4-yl)benzoate has also been a topic of interest. Studies have assessed its biodegradability and toxicity under various conditions. Results suggest that the compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Efforts are underway to develop eco-friendly synthesis routes and recycling strategies to minimize its environmental footprint.

In conclusion, Methyl 3-(2-methylpyrimidin-4-yl)benzoate (CAS No. 579476-20-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative uses in materials science, pharmaceuticals, electronics, and energy storage technologies. As research continues to uncover new potential applications for this compound, it is poised to play an increasingly important role in advancing modern technology while addressing environmental challenges.